N-(2-ethoxyphenyl)-4-[2-(1-piperidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-4-(2-piperidin-1-ylpyrimidin-4-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C22H30N6O2/c1-2-30-19-9-5-4-8-18(19)24-22(29)28-16-14-26(15-17-28)20-10-11-23-21(25-20)27-12-6-3-7-13-27/h4-5,8-11H,2-3,6-7,12-17H2,1H3,(H,24,29)
• InChI Key: VSQSRUQCFATHPT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)N2CCN(CC2)C3=NC(=NC=C3)N4CCCCC4
• Molecular Formula: C22H30N6O2
• Molecular Weight: 410.5 g/mol

Description

N-(2-ethoxyphenyl)-4-[2-(1-piperidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide is a chemical compound that has garnered much attention in the scientific community due to its potential applications in the field of medicine. This compound is commonly referred to as EPPC and is known for its ability to target specific receptors in the body, making it a promising candidate for the development of new drugs.

Mechanism of Action

EPPC works by binding to specific receptors in the body, such as the dopamine D4 receptor and the sigma-1 receptor. This binding activates certain signaling pathways in the body, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
EPPC has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channels, and the inhibition of certain enzymes. These effects make it a promising candidate for the development of drugs that can treat a variety of diseases.

Advantages and Limitations for Lab Experiments

One advantage of using EPPC in lab experiments is its ability to target specific receptors in the body, which allows for more precise and targeted experiments. However, one limitation is that EPPC is a relatively new compound, and more research is needed to fully understand its properties and potential applications.

Future Directions

There are many potential future directions for research on EPPC, including the development of new drugs that can effectively treat diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of EPPC and its potential applications in other areas of medicine.

Synthesis Methods

The synthesis of EPPC involves the reaction of 1-piperazinecarboxylic acid with 2-ethoxyaniline, followed by the addition of 4-chloro-2-(1-piperidinyl)pyrimidine. The resulting compound is then treated with acetic anhydride to produce EPPC.

Scientific Research Applications

EPPC has been extensively studied for its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Its ability to target specific receptors in the body makes it a promising candidate for the development of new drugs that can effectively treat these diseases.